Cas no 2138083-36-8 (1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride)

• Product Name: 1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride
• CAS No: 2138083-36-8
• MF: C₁₀H₁₄ClF₂N
• MW: 221.67466878891
• CID: 4640644
• PubChem ID: 132353855
• Update Time: 2025-07-17

1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, α-(difluoromethyl)-α-methyl-, hydrochloride (1:1)
• 1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride

• Inchi： 1S/C10H13F2N.ClH/c1-10(13,9(11)12)7-8-5-3-2-4-6-8;/h2-6,9H,7,13H2,1H3;1H
• InChI Key： XNRYJKBSGJERLI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C(N)(C)C(F)F.Cl

Additional information on 1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride

Introduction to 1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride (CAS No. 2138083-36-8)

1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride, identified by the CAS number 2138083-36-8, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study for potential applications in drug development. The presence of both fluorine and amine functional groups imparts distinct chemical reactivity and biological activity, which are critical factors in the design of novel therapeutic agents.

The structure of 1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride consists of a propyl backbone substituted with a fluoro group at the first carbon position, a methyl group at the second carbon position, and a phenyl ring at the third carbon position. The amine functionality is further protonated to form the hydrochloride salt, which enhances its solubility in aqueous systems. This structural configuration contributes to its stability and bioavailability, making it a promising candidate for further exploration in pharmacological studies.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride and biological targets. Studies have demonstrated that the fluoro group can modulate enzyme activity and binding affinity, while the phenyl ring provides additional spatial orientation for optimal receptor interaction. These insights have guided researchers in designing derivatives with enhanced pharmacokinetic profiles and reduced side effects.

In the realm of medicinal chemistry, fluorinated compounds are increasingly recognized for their ability to improve drug efficacy and metabolic stability. The fluorine atom in 1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride plays a pivotal role in enhancing lipophilicity and metabolic resistance, which are key factors in drug optimization. Furthermore, the amine hydrochloride salt form ensures better pharmacokinetic properties, including improved solubility and bioavailability, which are essential for therapeutic applications.

Current research focuses on exploring the potential of 1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride as an intermediate in synthesizing novel bioactive molecules. Its versatile structure allows for modifications at multiple positions, enabling the creation of libraries of compounds with tailored biological activities. This approach aligns with the growing trend toward structure-based drug design, where computational tools are used to predict and optimize molecular interactions.

The hydrochloride salt form of this compound is particularly noteworthy for its stability under various storage conditions. This stability is crucial for maintaining the integrity of pharmaceutical formulations during manufacturing and distribution. Additionally, the compound's compatibility with standard synthetic protocols makes it an attractive choice for industrial-scale production.

From a biochemical perspective, 1,1-difluoro-2-methyl-3-phenylpropan-2-amine hydrochloride has been investigated for its potential role in modulating neurotransmitter pathways. Preliminary studies suggest that it may interact with receptors involved in pain perception and inflammation, making it a candidate for developing treatments targeting these conditions. The precise mechanism of action remains an area of active investigation but preliminary findings are promising.

The synthesis of 1,1-difluoro-2-methyl-3-phenylpropan-2-amino hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline these processes, reducing both time consumption and environmental impact. Techniques such as catalytic hydrogenation and fluorination reactions are critical steps in constructing the desired molecular framework.

In conclusion, 1 , 1 - difluoro - 2 - methyl - 3 - phenylpropan - 2 - amine hydrochloride ( CAS No . 2138083 - 36 - 8 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with its favorable pharmacokinetic properties , make it a valuable asset in the development of new therapeutic agents . Ongoing research continues to uncover new possibilities for this compound , reinforcing its importance as a building block for innovative drug discovery .